Cas no 10300-20-6 ((6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate)
10300-20-6 structure
Product Name:(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
CAS No:10300-20-6
MF:C16H20O6
MW:308.326405525208
CID:893377
Update Time:2025-04-19
(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- (6-methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
- 5-o-benzoyl-3-o-methyl-1,2-o-(1-methylethylidene)pentofuranose
- AC1L6EZZ
- AC1Q66AZ
- AR-1G9257
- NSC102632
- 5-O-Benzoyl-1,2-O-isopropylidene-3-O-Methyl-alpha-D-ribofuranose
- 3-O-Methyl-1,2-O-(1-methylethylidene)-alpha-D-ribofuranose benzoate
- A900272
- (6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
-
- Inchi: 1S/C16H20O6/c1-16(2)21-13-12(18-3)11(20-15(13)22-16)9-19-14(17)10-7-5-4-6-8-10/h4-8,11-13,15H,9H2,1-3H3/t11-,12-,13-,15-/m1/s1
- InChI Key: YRTLYGPRRYJPFB-RGCMKSIDSA-N
- SMILES: O1C(O[C@@H]2[C@@H]([C@@H](COC(=O)C3=CC=CC=C3)O[C@H]12)OC)(C)C
Computed Properties
- Exact Mass: 308.126
- Monoisotopic Mass: 308.12598835 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.2
- Molecular Weight: 308.33
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 76-77 ºC
- Solubility: Very slightly soluble (0.65 g/l) (25 º C),
- PSA: 63.22
- LogP: 1.73480
(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
10300-20-6 ((6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate) Related Products
- 6612-91-5((6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl Benzoate)
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- 3080-31-7(b-L-Arabinofuranose,1,2-O-(1-methylethylidene)-, dibenzoate (9CI))
- 75096-60-5((3aR,5R,6S,6aR)-6-Hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro2,3-d1,3dioxol-5-ylmethyl 4-Methylbenzoate)
- 6893-72-7(Dimagnesium;4-(3,4-dicarboxylatobenzoyl)phthalate)
- 38088-19-6(2,3-O-Isopropylidene,1,6-dibenzoyl-Tagatose,,)
- 80244-95-7(3,5-Di-o-benzoyl-1,2-o-isopropylidene-α-d-ribofuranose)
- 31795-13-8(a-D-Allofuranose,1,2-O-(1-methylethylidene)-, 3-benzoate)
- 3254-32-8([2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate)
- 6339-03-3(a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI))
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